2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid

• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol
• SMILES: C1C2CNC1(CO2)C(=O)O
• InChI: InChI=1S/C6H9NO3/c8-5(9)6-1-4(2-7-6)10-3-6/h4,7H,1-3H2,(H,8,9)
• InChIKey: XXICKUGVTMTDJV-UHFFFAOYSA-N

2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid: Rigid Bicyclic Morpholine Scaffold

2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid is a conformationally constrained bridged bicyclic morpholine amino acid . It contains both morpholine and pyrrolidine motifs, providing a rigid three-dimensional scaffold distinct from flexible linear or monocyclic alternatives [1]. First synthesized as a compact module for medicinal chemistry [1], it is employed to modulate physicochemical and pharmacokinetic properties of drug candidates and is available in both enantiomeric forms [2].

Scaffold Conformationally constrained bridged bicyclic morpholine amino acid platform

Workflow Medicinal chemistry scaffold rigidification and pharmacokinetic modulation studies

Selection Available in both enantiomeric forms for stereochemical-control research

• [1] Garsi, J.-B., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. Journal of Organic Chemistry, 87(16), 11261-11273. View Source
• [2] Wu, G., et al. (2017). Synthesis of Bridged Bicyclic Morpholine Amino Acids as Compact Modules for Medicinal Chemistry. Chemistry Letters. View Source

2-Oxa-5-azabicyclo[2.2.1]heptane Scaffold: Morpholine/Proline Substitution Risk

Direct substitution with simpler morpholine or proline derivatives is not scientifically valid due to the rigid bicyclic framework of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid . This scaffold enforces a specific spatial orientation of functional groups and restricts conformational flexibility in a manner not achievable with monocyclic analogs [1]. As a morpholine isostere with a bridged bicyclic structure, it offers distinct physicochemical properties compared to flexible linear or monocyclic alternatives, potentially altering key drug-like parameters [2]. The following quantitative evidence highlights specific, measurable differentiators critical for procurement decisions.

Bicyclic Scaffold

Enforces restricted conformational flexibility and defined spatial orientation

Monocyclic Analogs

Flexible morpholine or proline motifs may not reproduce rigid binding thermodynamics

Procurement Context

Simpler building blocks cannot directly yield backbone-constrained GABA pharmacophores

• [1] Garsi, J.-B., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. Journal of Organic Chemistry, 87(16), 11261-11273. View Source
• [2] Zhao, Y., et al. (2013). An improved synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(12), 1085-1087. View Source

2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid: Differentiation Evidence

Synthetic Yield Improvement for (1S,4S) Enantiomer

An improved, scalable synthesis of the (1S,4S)-enantiomer of the core scaffold achieves a 70% overall yield over six steps, compared to a previously reported 59% yield over seven steps for the same scaffold [1]. This Cbz-based protocol uses mild conditions and avoids hazardous diazomethane, making the scaffold more accessible for procurement [1].

Synthetic Yield

Head-to-head

70% overall yield (6 steps, Cbz protocol) vs. prior 59% (7 steps, Benzoyl method)

Supports scalable (1S,4S)-enantiomer procurement and supply consistency

Mild conditions; avoids hazardous diazomethane

Evidence Dimension	Total Synthetic Yield for (1S,4S)-enantiomer
Target Compound Data	70% (6 steps, Cbz protection)
Comparator Or Baseline	59% (7 steps, Benzoyl protection, Portoghese method)
Quantified Difference	+11 percentage points yield, 1 fewer synthetic step
Conditions	Synthesis from trans-4-hydroxy-L-proline

Why This Matters

Higher yield and reduced step count lower production costs and increase the commercial viability and consistent supply of this specific stereoisomer.

• [1] Zhao, Y., et al. (2013). An improved synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(12), 1085-1087. View Source

NCO Rotational Barrier vs. 3-One Derivative

NMR studies of chiral 2-oxa-5-azabicyclo[2.2.1]heptane derivatives reveal a quantifiable difference in conformational dynamics. The N-benzoyl derivative of 2-oxa-5-azabicyclo[2.2.1]heptane exhibits a free energy of activation (ΔG‡) for N-CO rotation that is approximately 2 kcal/mol higher than that of the corresponding 2-oxa-5-azabicyclo[2.2.1]heptane-3-one derivative [1].

Rotational Barrier

Head-to-head

N-CO ΔG‡ ~2 kcal/mol higher than 2-oxa-5-azabicyclo[2.2.1]heptane-3-one analog

Quantifies unique conformational rigidity relevant to molecular recognition

Measured by variable temperature ¹H NMR

Evidence Dimension	Free Energy of Activation (ΔG‡) for N-CO Bond Rotation
Target Compound Data	~2 kcal/mol higher rotational barrier
Comparator Or Baseline	2-oxa-5-azabicyclo[2.2.1]heptane-3-one derivative
Quantified Difference	Approximately 2 kcal/mol increase in ΔG‡
Conditions	Variable temperature ¹H NMR in solution

Why This Matters

Quantifies the unique conformational rigidity of the core scaffold, which directly influences molecular recognition and binding thermodynamics, a key differentiator from more flexible analogs.

• [1] Portoghese, P.S., et al. (1971). Bicyclic bases : Synthesis and nuclear magnetic resonance investigation of some chiral 2-oxa-5-azabicyclo[2.2.1]Heptane derivatives. Tetrahedron, 27(5), 961-967. View Source

Backbone-Constrained GABA Analogues of Baclofen and Pregabalin

The 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid scaffold can be chemically modified at the C-3 position with an acetic acid moiety to create an embedded γ-aminobutyric acid (GABA) framework [1]. This direct functionalization yields backbone-constrained analogues of FDA-approved drugs baclofen and pregabalin, a specific chemical capability not shared with simpler monocyclic building blocks like morpholine or proline [1].

GABA Analogue Synthesis

Class-level

Enables direct C-3 acetic acid derivatization to yield backbone-constrained baclofen and pregabalin analogues

Supports scaffold-specific pharmacophore constraint studies

Qualitative capability; not accessible with morpholine or proline

Evidence Dimension	Synthetic Versatility for Drug Analogue Synthesis
Target Compound Data	Enables synthesis of backbone-constrained GABA analogues of baclofen and pregabalin
Comparator Or Baseline	Morpholine or proline building blocks
Quantified Difference	No direct quantitative data; qualitative capability difference
Conditions	Synthetic derivatization from 4R-hydroxy-L-proline starting material

Why This Matters

Demonstrates the specific chemical utility of this scaffold in accessing conformationally restricted pharmacophores, a key requirement in modern drug discovery.

• [1] Garsi, J.-B., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. Journal of Organic Chemistry, 87(16), 11261-11273. View Source

2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid: Application Scenarios

GABAergic Drug Development

This scaffold is ideal for research teams developing novel analogues of baclofen or pregabalin with improved selectivity or pharmacokinetic profiles. The core structure can be derivatized to create backbone-constrained γ-amino acid analogues [1], enabling the exploration of conformationally restricted versions of these clinically important drugs.

Conformational Locking Studies

Researchers investigating the role of molecular conformation in target binding should procure this compound. The rigid bridged bicyclic framework restricts conformational freedom [1][2], providing a tool for probing the bioactive conformations of flexible ligands and establishing structure-activity relationships.

Bridged Bicyclic Morpholine Process Development

Process chemists seeking a robust, high-yielding route to bridged morpholines will benefit from the improved 70% yield synthesis using Cbz protection [1]. This method avoids hazardous diazomethane and offers a scalable route for generating this versatile scaffold in multigram quantities.

Application

Selection Property

Validation Focus

GABAergic Ligand Design

Backbone-constrained γ-amino acid scaffold

Target selectivity and conformational restriction review

Conformational Locking Studies

Rigid bridged bicyclic framework

Binding thermodynamics and bioactive conformation analysis

Bridged Morpholine Scale-Up

Improved 70% yield Cbz protocol

Process robustness and multigram supply verification

• [1] Garsi, J.-B., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. Journal of Organic Chemistry, 87(16), 11261-11273. View Source
• [2] Zhao, Y., et al. (2013). An improved synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(12), 1085-1087. View Source